N-{[4-(methylsulfanyl)phenyl]methyl}-11-oxo-11H-pyrido[2,1-b]quinazoline-8-carboxamide

• IUPAC Name: N-[(4-methylsulfanylphenyl)methyl]-11-oxopyrido[2,1-b]quinazoline-8-carboxamide
• InChI: InChI=1S/C21H17N3O2S/c1-27-16-9-6-14(7-10-16)12-22-20(25)15-8-11-19-23-18-5-3-2-4-17(18)21(26)24(19)13-15/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key: GHMXYIGZEZWWNM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CNC(=O)C2=CN3C(=NC4=CC=CC=C4C3=O)C=C2
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

The compound is a derivative of pyrido[2,1-b]quinazoline, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as pyrido[2,3-d]pyrimidin-5-one derivatives, can be synthesized from 5-acetyl-4-aminopyrimidines. The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The compound contains a pyrido[2,1-b]quinazoline core, which is a fused ring system containing two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the amide group could potentially undergo hydrolysis, and the methylsulfanyl group could potentially undergo oxidation.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. Given the biological activity of many heterocyclic compounds, it could potentially be of interest in drug development.